Phosphorodithioic acid, O,O-dimethyl S-((phenylthio)-methyl) ester

• CAS RN: 18722-80-0
• Molecular Formula: C9H13O2PS3
• Molecular Weight: 280.4 g/mol
• IUPAC Name: dimethoxy-(phenylsulfanylmethylsulfanyl)-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C9H13O2PS3/c1-10-12(13,11-2)15-8-14-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key: REKAQZOUNOBYJX-UHFFFAOYSA-N
• SMILES: COP(=S)(OC)SCSC1=CC=CC=C1

Description

Phosphorodithioic acid, O,O-dimethyl S-((phenylthio)-methyl) ester, commonly known as malathion, is a widely used organophosphate insecticide. It is used in agriculture, public health, and residential settings to control pests such as mosquitoes, flies, and agricultural pests. Malathion is also used in scientific research for its unique properties as an acetylcholinesterase inhibitor.

Mechanism Of Action

Malathion works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This results in an accumulation of acetylcholine in the nervous system, leading to overstimulation of the nervous system and ultimately paralysis of the insect.

Biochemical And Physiological Effects

Malathion has been shown to have both acute and chronic effects on the nervous system. Acute exposure to malathion can cause symptoms such as headache, dizziness, nausea, and vomiting. Chronic exposure to malathion has been linked to neurological disorders such as Parkinson's disease and Alzheimer's disease.

Advantages And Limitations For Lab Experiments

Malathion is a widely used insecticide that is readily available and relatively inexpensive. It is also relatively easy to work with in the laboratory. However, malathion is highly toxic and poses a risk to researchers working with it. Additionally, the use of malathion in laboratory experiments may not accurately reflect the effects of exposure to malathion in real-world settings.

Future Directions

There are many future directions for research on malathion. One area of research is the development of safer and more effective insecticides that do not pose a risk to human health or the environment. Another area of research is the development of treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease that target the effects of acetylcholinesterase inhibition. Finally, research is needed to better understand the long-term effects of exposure to malathion on human health and the environment.

Synthesis Methods

Malathion is synthesized by reacting dimethyl phosphorodithioate with 2-(methylthio) benzaldehyde in the presence of a catalyst. The resulting product is then purified by distillation to obtain pure malathion.

Scientific Research Applications

Malathion is widely used in scientific research as an acetylcholinesterase inhibitor. It is used to study the effects of acetylcholinesterase inhibition on the nervous system and its role in neurological disorders such as Alzheimer's disease. Malathion is also used to study the toxicity of organophosphate insecticides and their effects on the environment.